Cas no 68464-71-1 (4-(pyridin-2-yloxy)phenol)

4-(pyridin-2-yloxy)phenol Properties

Names and Identifiers

• Phenol, 4-(2-pyridinyloxy)-
• 4-(PYRIDIN-2-YLOXY)PHENOL
• 4-pyridin-2-yloxyphenol
• Z235348075
• 4-(2-pyridinyloxy)phenol
• 4-(Pyridin-2-yloxy)-phenol
• EN300-28547
• 68464-71-1
• DTXSID90562627
• SCHEMBL5686657
• 4-(2-pyridyloxy)phenol
• 4-[(Pyridin-2-yl)oxy]phenol
• AKOS009131716
• RBICIHOONDLHDZ-UHFFFAOYSA-N
• +Expand

• InChIKey： RBICIHOONDLHDZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9NO2/c13-9-4-6-10(7-5-9)14-11-3-1-2-8-12-11/h1-8,13H
• SMILES： C1=CC=NC(=C1)OC2=CC=C(C=C2)O

Computed Properties

• Exact Mass: 187.06337
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 187.063328530g/mol
• Heavy Atom Count: 14
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35